N-(4-chlorophenyl)-1-(4-(cyclohexanecarboxamido)benzyl)-1H-imidazole-4-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-1-[[4-(cyclohexanecarbonylamino)phenyl]methyl]imidazole-4-carboxamide
• InChI: InChI=1S/C24H25ClN4O2/c25-19-8-12-21(13-9-19)28-24(31)22-15-29(16-26-22)14-17-6-10-20(11-7-17)27-23(30)18-4-2-1-3-5-18/h6-13,15-16,18H,1-5,14H2,(H,27,30)(H,28,31)
• InChI Key: NGGBXOUDOBEFBD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NC2=CC=C(C=C2)CN3C=C(N=C3)C(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C24H25ClN4O2
• Molecular Weight: 436.9 g/mol

Description

N-(4-chlorophenyl)-1-(4-(cyclohexanecarboxamido)benzyl)-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C24H25ClN4O2 and its molecular weight is 436.94. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Characterization

Research in chemical synthesis and characterization provides foundational knowledge on how to synthesize and analyze compounds related to "N-(4-chlorophenyl)-1-(4-(cyclohexanecarboxamido)benzyl)-1H-imidazole-4-carboxamide". For instance, the synthesis of complex imidazole derivatives through methods such as reductive cyclization, and their structural elucidation via spectroscopic techniques, highlights the compound's chemical versatility and potential for further functionalization (Bhaskar et al., 2019). Additionally, studies on the crystal structure of similar compounds provide insights into their molecular conformation, which is crucial for understanding their chemical behavior and interaction with biological targets (Özer et al., 2009).

Biological Activity Investigations

Research into the biological activities of imidazole derivatives is a significant area of application. These studies explore the potential therapeutic uses of the compounds, focusing on their antimicrobial, anti-inflammatory, and analgesic properties. For example, derivatives of the core structure have been evaluated for their antimicrobial activities against various bacterial and fungal strains, showing potential as new agents for treating infections (Akbari et al., 2008). Furthermore, modifications of the imidazole ring have led to the synthesis of compounds with evaluated anti-inflammatory and analgesic activities, indicating the therapeutic versatility of these molecules (Soyer Can et al., 2021).

Mechanistic Studies

Mechanistic studies on the reactivity and interaction of imidazole derivatives provide deeper insights into their chemical behavior, which is crucial for designing compounds with specific biological activities. For example, research on the benzylation direction of substituted imidazoles has revealed selective reactions that can be exploited for targeted synthesis, enhancing the specificity and efficacy of potential drug candidates (Ivanova et al., 2005).